Cas no 156447-67-5 (Benzoic acid, 3,4-bis(decyloxy)-, methyl ester)
156447-67-5 structure
Product Name:Benzoic acid, 3,4-bis(decyloxy)-, methyl ester
CAS No:156447-67-5
MF:C28H48O4
MW:448.678329467773
CID:1335134
PubChem ID:71354063
Update Time:2025-04-20
Benzoic acid, 3,4-bis(decyloxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,4-bis(decyloxy)-, methyl ester
- methyl 3,4-didecoxybenzoate
- 156447-67-5
- METHYL 3,4-BIS(DECYLOXY)BENZOATE
- DTXSID70778769
-
- Inchi: 1S/C28H48O4/c1-4-6-8-10-12-14-16-18-22-31-26-21-20-25(28(29)30-3)24-27(26)32-23-19-17-15-13-11-9-7-5-2/h20-21,24H,4-19,22-23H2,1-3H3
- InChI Key: OFVCKZTZIBFHNA-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=O)OC)C=CC=1OCCCCCCCCCC)CCCCCCCCCC
Computed Properties
- Exact Mass: 448.35544
- Monoisotopic Mass: 448.35526001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 22
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Benzoic acid, 3,4-bis(decyloxy)-, methyl ester Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
156447-67-5 (Benzoic acid, 3,4-bis(decyloxy)-, methyl ester) Related Products
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